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aerocavin aerocavin
Brand Name: Vulcanchem
CAS No.: 113702-00-4
VCID: VC0040010
InChI: InChI=1S/C27H44O6/c1-3-4-5-6-7-8-12-15-23(28)19-25-20-24(29)16-21(2)13-10-9-11-14-22(17-26(30)31)18-27(32)33-25/h9,11,13,18,23-25,28-29H,3-8,10,12,14-17,19-20H2,1-2H3,(H,30,31)/b11-9-,21-13-,22-18+/t23-,24-,25+/m1/s1
SMILES: CCCCCCCCCC(CC1CC(CC(=CCC=CCC(=CC(=O)O1)CC(=O)O)C)O)O
Molecular Formula: C27H44O6
Molecular Weight: 464.6 g/mol

aerocavin

CAS No.: 113702-00-4

Main Products

VCID: VC0040010

Molecular Formula: C27H44O6

Molecular Weight: 464.6 g/mol

aerocavin - 113702-00-4

CAS No. 113702-00-4
Product Name aerocavin
Molecular Formula C27H44O6
Molecular Weight 464.6 g/mol
IUPAC Name 2-[(3E,6Z,9Z,12R,14S)-12-hydroxy-14-[(2R)-2-hydroxyundecyl]-10-methyl-2-oxo-1-oxacyclotetradeca-3,6,9-trien-4-yl]acetic acid
Standard InChI InChI=1S/C27H44O6/c1-3-4-5-6-7-8-12-15-23(28)19-25-20-24(29)16-21(2)13-10-9-11-14-22(17-26(30)31)18-27(32)33-25/h9,11,13,18,23-25,28-29H,3-8,10,12,14-17,19-20H2,1-2H3,(H,30,31)/b11-9-,21-13-,22-18+/t23-,24-,25+/m1/s1
Standard InChIKey OJPUZRWFAWDJHP-DSACNGRVSA-N
Isomeric SMILES CCCCCCCCC[C@H](C[C@H]1C[C@@H](C/C(=C\C/C=C\C/C(=C\C(=O)O1)/CC(=O)O)/C)O)O
SMILES CCCCCCCCCC(CC1CC(CC(=CCC=CCC(=CC(=O)O1)CC(=O)O)C)O)O
Canonical SMILES CCCCCCCCCC(CC1CC(CC(=CCC=CCC(=CC(=O)O1)CC(=O)O)C)O)O
Synonyms 12-hydroxy-14-(2-hydroxyundecyl)-10-methyl-2-oxooxacyclotetradeca-3,6,9-triene-4-acetic acid
aerocavin
PubChem Compound 6444215
Last Modified Nov 11 2021
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